Cas no 141679-57-4 (2-(1,2-oxazol-4-yl)acetic acid)

2-(1,2-Oxazol-4-yl)acetic acid is a heterocyclic carboxylic acid featuring an oxazole ring linked to an acetic acid moiety. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. The oxazole ring imparts unique electronic and steric properties, enhancing reactivity in coupling reactions and functional group transformations. Its acetic acid group allows for further derivatization, enabling the synthesis of esters, amides, and other derivatives. The compound’s stability under standard conditions and compatibility with common reagents make it a practical choice for research and industrial applications. Its structural features are valuable in designing bioactive molecules and advanced materials.

2-(1,2-oxazol-4-yl)acetic acid structure

141679-57-4 structure

Product Name:2-(1,2-oxazol-4-yl)acetic acid

CAS No:141679-57-4

MF:C₅H₅NO₃

MW:127.098101377487

MDL:MFCD08701347

CID:4597651

PubChem ID:23006339

Update Time:2025-10-29

2-(1,2-oxazol-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

- 2-(1,2-oxazol-4-yl)acetic acid
- MDL： MFCD08701347
- Inchi： 1S/C5H5NO3/c7-5(8)1-4-2-6-9-3-4/h2-3H,1H2,(H,7,8)
- InChI Key： AJCXYOOVQPARJJ-UHFFFAOYSA-N
- SMILES： O1C=C(CC(O)=O)C=N1

Computed Properties

Exact Mass: 127.026943022g/mol
Monoisotopic Mass: 127.026943022g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 9
Rotatable Bond Count: 2
Complexity: 115
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.2
Topological Polar Surface Area: 63.3Å²

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E589888-10mg	2-(1,2-oxazol-4-yl)acetic acid	141679-57-4		10mg	$ 70.00	2022-06-05
TRC	E589888-50mg	2-(1,2-oxazol-4-yl)acetic acid	141679-57-4		50mg	$ 230.00	2022-06-05
TRC	E589888-100mg	2-(1,2-oxazol-4-yl)acetic acid	141679-57-4		100mg	$ 340.00	2022-06-05
Chemenu	CM466224-250mg	2-(1,2-oxazol-4-yl)acetic acid	141679-57-4	95%+	250mg	$576	2023-01-07
Chemenu	CM466224-500mg	2-(1,2-oxazol-4-yl)acetic acid	141679-57-4	95%+	500mg	$892	2023-01-07
Chemenu	CM466224-1g	2-(1,2-oxazol-4-yl)acetic acid	141679-57-4	95%+	1g	$1137	2023-01-07
Enamine	EN300-315963-0.05g	2-(1,2-oxazol-4-yl)acetic acid	141679-57-4	95.0%	0.05g	$245.0	2025-03-19
Enamine	EN300-315963-0.1g	2-(1,2-oxazol-4-yl)acetic acid	141679-57-4	95.0%	0.1g	$366.0	2025-03-19
Enamine	EN300-315963-0.25g	2-(1,2-oxazol-4-yl)acetic acid	141679-57-4	95.0%	0.25g	$524.0	2025-03-19
Enamine	EN300-315963-0.5g	2-(1,2-oxazol-4-yl)acetic acid	141679-57-4	95.0%	0.5g	$824.0	2025-03-19